Cas no 866153-46-0 (3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea)

3-(3-Ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea is a synthetic organic compound featuring a substituted dihydrobenzofuran core linked to a phenylurea moiety. Its structure suggests potential utility as an intermediate in agrochemical or pharmaceutical applications, owing to the presence of both ether and urea functional groups, which may confer selective biological activity. The ethoxy and trimethyl substitutions enhance steric and electronic stability, potentially improving shelf life and reactivity profiles. This compound’s modular design allows for further derivatization, making it a versatile candidate for research in selective enzyme inhibition or receptor modulation. Its synthesis and purity are critical for consistent performance in targeted applications.
3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea structure
866153-46-0 structure
Product Name:3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea
CAS No:866153-46-0
MF:C20H24N2O3
MW:340.416165351868
CID:5235344
Update Time:2025-11-06

3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea
    • Inchi: 1S/C20H24N2O3/c1-5-24-18-16-13(2)11-12-15(17(16)25-20(18,3)4)22-19(23)21-14-9-7-6-8-10-14/h6-12,18H,5H2,1-4H3,(H2,21,22,23)
    • InChI Key: GXYNSKCXSWFQIF-UHFFFAOYSA-N
    • SMILES: N(C1=C2OC(C)(C)C(OCC)C2=C(C)C=C1)C(NC1=CC=CC=C1)=O

3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea Pricemore >>

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Additional information on 3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea

Comprehensive Overview of 3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea (CAS No. 866153-46-0)

The compound 3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea, identified by its CAS No. 866153-46-0, is a specialized chemical entity with significant potential in various research and industrial applications. This benzofuran derivative has garnered attention due to its unique structural properties, which make it a subject of interest in fields such as pharmaceutical research, agrochemical development, and material science. The compound's molecular framework combines a dihydrobenzofuran core with a phenylurea moiety, offering a versatile platform for further chemical modifications and applications.

In recent years, the demand for novel benzofuran-based compounds has surged, driven by their potential in drug discovery and crop protection. Researchers are particularly interested in the ethoxy and trimethyl groups present in this molecule, as these substituents can influence its bioavailability and binding affinity to biological targets. The compound's CAS No. 866153-46-0 serves as a critical identifier for scientists and regulatory bodies, ensuring precise communication and documentation in chemical databases and patent filings.

One of the most frequently asked questions about 3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea revolves around its synthetic routes and scalability. The compound can be synthesized through multi-step organic reactions, including cyclization and urea formation, with yields optimized for industrial-scale production. Its solubility profile and stability under various conditions are also key considerations for researchers, as these factors determine its suitability for specific applications.

The phenylurea group in this compound is particularly noteworthy, as it is a common pharmacophore in herbicides and pharmaceutical agents. This structural feature has led to investigations into its potential as a tyrosine kinase inhibitor or a plant growth regulator. Additionally, the dihydrobenzofuran scaffold is known for its electron-rich properties, making it a candidate for organic electronics and photovoltaic materials.

From an SEO perspective, terms like "benzofuran derivatives," "phenylurea synthesis," and "CAS 866153-46-0 applications" are highly relevant, reflecting the interests of researchers and industry professionals. The compound's potential in green chemistry and sustainable agriculture aligns with current trends, as stakeholders seek eco-friendly alternatives to traditional chemicals. Furthermore, its role in high-throughput screening and combinatorial chemistry underscores its value in modern drug development pipelines.

In summary, 3-(3-ethoxy-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)-1-phenylurea (CAS No. 866153-46-0) represents a promising compound with diverse applications. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in areas like medicinal chemistry and agrochemical innovation. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing global challenges in healthcare and food security.

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